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Compound of Interest

Compound Name: Ritiometan

Cat. No.: B052977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Ritiometan is a tricarboxylic acid derivative with antiseptic properties.[1] It has been used

clinically in France as a nasal spray under the trade name Nécyrane for the topical treatment of

viral rhinitis and rhinopharyngitis in adults and children over 30 months.[1][2][3] The active

ingredient in this formulation is magnesium ritiometan.[1][4] As of December 31, 2021,

Nécyrane is no longer marketed, and it is not available in pharmacies.[3]

For laboratory purposes, Ritiometan is supplied as a white to off-white, hygroscopic solid.[5]

Due to the limited availability of public toxicological data, Ritiometan should be handled with

caution in a laboratory setting, following standard procedures for chemical compounds with

unknown hazard profiles. The French public database of medicines indicates a lack of

experimental studies on acute and chronic toxicity, genotoxicity, carcinogenicity, and

reproductive toxicity for magnesium ritiometan.[6] Therefore, all laboratory work should be

conducted with appropriate personal protective equipment (PPE) and in a well-ventilated area.

The primary application of Ritiometan is as a topical antiseptic.[7] Researchers investigating

novel antimicrobial agents may find Ritiometan to be a relevant reference compound,

particularly for studies focused on nasal and throat infections. Its antibacterial mechanism of

action is not well-documented beyond its general classification as an antiseptic.[7]
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Chemical and Physical Properties
Property Value Source

IUPAC Name

2,2',2''-

(methanetriyltrisulfanediyl)triac

etic acid

[2]

Synonyms

(Methylidynetrithio)triacetic

acid, 2-

[bis(carboxymethylsulfanyl)met

hylsulfanyl]acetic acid

[2][8]

CAS Number 34914-39-1 [2]

Molecular Formula C7H10O6S3 [2]

Molecular Weight 286.33 g/mol [2]

Appearance White to Off-White Solid [5]

Stability Hygroscopic [5]

Standard Operating Procedures & Protocols
General Laboratory Handling and Safety Precautions
Given the absence of comprehensive safety data, a cautious approach is mandatory when

handling Ritiometan in a laboratory setting.

1.1 Personal Protective Equipment (PPE):

Gloves: Always wear nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles are required.

Lab Coat: A standard laboratory coat must be worn.

Respiratory Protection: If handling the powder outside of a fume hood, a dust mask or

respirator is recommended to avoid inhalation.

1.2 Engineering Controls:
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Ventilation: Work with Ritiometan powder in a chemical fume hood to minimize inhalation

exposure.

Storage: Store in a tightly sealed container in a cool, dry place away from moisture, given its

hygroscopic nature.[5]

1.3 Spill and Waste Disposal:

Spills: For small spills, gently sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. The area should then be cleaned with soap and

water.

Waste Disposal: Dispose of Ritiometan waste in accordance with local, state, and federal

regulations for chemical waste.

Protocol for Preparation of Stock Solutions
This protocol outlines the preparation of a 10 mM stock solution of Ritiometan for in vitro

assays.

Materials:

Ritiometan powder

Dimethyl sulfoxide (DMSO) or an appropriate aqueous buffer

Sterile conical tubes

Calibrated analytical balance

Pipettes and sterile tips

Procedure:

Calculate the mass of Ritiometan required to prepare the desired volume and concentration

of the stock solution (Molar Mass = 286.33 g/mol ).

Weigh the calculated amount of Ritiometan powder in a chemical fume hood.
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Transfer the powder to a sterile conical tube.

Add the appropriate volume of solvent (e.g., DMSO) to the tube.

Vortex or sonicate the solution until the Ritiometan is completely dissolved.

Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a new sterile

tube.

Store the stock solution at -20°C or as determined by stability studies. Aliquoting the solution

is recommended to avoid repeated freeze-thaw cycles.

Generalized Protocol for In Vitro Antibacterial
Susceptibility Testing
As the specific antibacterial spectrum of Ritiometan is not well-defined, a general protocol for

determining the Minimum Inhibitory Concentration (MIC) is provided. This can be adapted for

specific bacterial strains of interest.

Materials:

Bacterial culture(s) of interest

Appropriate liquid growth medium (e.g., Mueller-Hinton Broth)

Ritiometan stock solution

Sterile 96-well microtiter plates

Spectrophotometer or plate reader

Procedure:

Prepare a bacterial inoculum in the appropriate growth medium, adjusted to a 0.5 McFarland

standard.

In a 96-well plate, perform serial two-fold dilutions of the Ritiometan stock solution in the

growth medium.
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Add the standardized bacterial inoculum to each well.

Include positive (bacteria and medium, no Ritiometan) and negative (medium only) controls.

Incubate the plate at the optimal temperature for the specific bacterial strain for 18-24 hours.

The MIC is the lowest concentration of Ritiometan that visibly inhibits bacterial growth, as

determined by visual inspection or by measuring the optical density at 600 nm.
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Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Ritiometan.
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Caption: Safety workflow for handling Ritiometan powder in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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